N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-phenoxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-phenoxypropanamide is a useful research compound. Its molecular formula is C17H21NO4 and its molecular weight is 303.358. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A novel series of derivatives related to N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-phenoxypropanamide have been synthesized, showcasing a method that starts from commercially available materials. These compounds have been analyzed for their antibacterial and antifungal activities. Some of these derivatives possess significant activity against specific bacterial and fungal strains (Loganathan Velupillai et al., 2015).
Pharmacokinetics and Metabolism
Research into prodrugs related to this compound, such as DB289 and its conversion to the antiprotozoal/antifungal drug DB75, provides insights into the pharmacokinetics, metabolism, and efficacy against diseases like African trypanosomiasis, Pneumocystis carinii pneumonia, and malaria. These studies reveal the processes involved in drug conversion, absorption, and systemic bioavailability, highlighting the potential for oral availability improvements (I. Midgley et al., 2007).
Chemical Reactions and Mechanisms
Investigations into the reactions of chromium carbene complexes with acetylenes, producing furan and phenol products, shed light on the mechanisms involved in furan formation. This research contributes to the broader understanding of reaction pathways and product distributions, which are crucial for synthesizing new compounds and materials (J. Mccallum et al., 1988).
Antiprotozoal and Anticancer Activities
The development of O-alkoxyamidine analogues demonstrates the efficacy of these compounds in treating Trypanosoma brucei infections in mice. This research provides valuable insights into the mechanisms of prodrug efficacy and the potential for treating parasitic infections (J. H. Ansede et al., 2004).
Biofuel Feedstock Conversion
Studies on the conversion of furfural to levulinate esters as potential biofuel feedstocks highlight the sustainability and efficiency of using Nb2O5-ZrO2 mixed oxide microspheres as bifunctional catalysts. This research points to the importance of sustainable and efficient methods for producing biofuels from biomass derivatives (Bingfeng Chen et al., 2016).
Properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-phenoxypropanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4/c1-14(22-16-6-4-3-5-7-16)17(19)18(9-11-20-2)12-15-8-10-21-13-15/h3-8,10,13-14H,9,11-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUCZQOQZSXTFCH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(CCOC)CC1=COC=C1)OC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.